Cas no 116313-86-1 (Benzonitrile,3,4-dihydroxy-5-nitro-)

Benzonitrile,3,4-dihydroxy-5-nitro- structure
116313-86-1 structure
Product Name:Benzonitrile,3,4-dihydroxy-5-nitro-
CAS No:116313-86-1
MF:C7H4N2O4
MW:180.117661476135
CID:195856
PubChem ID:5748958
Update Time:2025-04-19

Benzonitrile,3,4-dihydroxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,3,4-dihydroxy-5-nitro-
    • 3,4-dihydroxy-5-nitrobenzonitrile
    • 3,4-dihydroxy-5-nitro-benzonitrile
    • BRN 6480172
    • CHEMBL169891
    • SCHEMBL4167481
    • AKOS006276479
    • BDBM50017856
    • Benzonitrile, 3,4-dihydroxy-5-nitro-
    • AM20020248
    • 116313-86-1
    • DTXSID20151346
    • JRBDMOJXCREXNN-UHFFFAOYSA-N
    • Inchi: 1S/C7H4N2O4/c8-3-4-1-5(9(12)13)7(11)6(10)2-4/h1-2,10-11H
    • InChI Key: JRBDMOJXCREXNN-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(C#N)=CC=1[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 180.01712
  • Monoisotopic Mass: 180.017
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 110A^2
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.69
  • Boiling Point: 327.8°C at 760 mmHg
  • Flash Point: 152.1°C
  • Refractive Index: 1.683
  • PSA: 107.39
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd